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Compound of Interest

Compound Name: Succinic acid-13C2

Cat. No.: B1601779

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical component of laboratory operations. This
guide provides essential, immediate safety and logistical information for the proper disposal of
Succinic Acid-13C2, a stable isotope-labeled compound. Adherence to these procedures will
minimize risks and ensure compliance with regulatory standards.

While Succinic Acid-13C2 is not radioactive, it is classified as a chemical that can cause
serious eye damage, and therefore requires careful handling and disposal. The isotopic label
(Carbon-13) does not alter the chemical reactivity or the primary hazards of the succinic acid
molecule.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel handling Succinic Acid-
13C2 are familiar with its Safety Data Sheet (SDS) and are wearing the appropriate Personal
Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements:
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PPE Item

Specification

Eye Protection

Tightly fitting safety goggles or a face shield.[1]

Hand Protection

Chemically resistant gloves (e.g., nitrile rubber).

Body Protection

Laboratory coat.

In the event of accidental exposure, follow these first-aid measures immediately:

Exposure Route

First-Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a poison

center or doctor/physician.[2][3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Rinse mouth. Do NOT induce vomiting. Call a

Ingestion poison center or doctor/physician if you feel
unwell.
) Move person into fresh air and keep comfortable
Inhalation

for breathing.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of

Succinic Acid-13C2 from the point of generation to final collection.

Step 1: Waste Identification and Segregation

o Characterize the Waste: Identify the waste as solid Succinic Acid-13C2 or a solution

containing it. Note any other chemicals present in the waste stream.

e Segregate from Incompatible Wastes: Do not mix Succinic Acid-13C2 waste with

incompatible materials. Store it separately from strong oxidizing agents.
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Step 2: Container Selection and Labeling

o Choose an Appropriate Container:
o For solid waste, use a clearly labeled, sealable, and chemically compatible container.

o For liquid waste, use a leak-proof, screw-cap container made of a material compatible with
the solvent (e.g., a high-density polyethylene bottle). The container should be able to be
securely closed.

o Label the Waste Container: Affix a hazardous waste label to the container as soon as the
first drop of waste is added. The label must include:

o The words "Hazardous Waste".

o The full chemical name: "Succinic Acid-13C2". If in a solution, list all components and
their approximate percentages.

o The specific hazard associated with the waste (e.g., "Causes Serious Eye Damage").
o The date the waste was first added to the container.

o The name and contact information of the generating researcher or laboratory.

Step 3: Waste Accumulation and Storage

o Designated Storage Area: Store the waste container in a designated satellite accumulation
area within the laboratory. This area should be at or near the point of generation.

o Secondary Containment: Place liquid waste containers in a secondary containment bin to
prevent the spread of material in case of a leak.

o Keep Containers Closed: Keep the waste container securely closed at all times, except when
adding waste.

e Monitor Fill Level: Do not overfill the container. Leave at least 10% headspace to allow for
expansion of vapors.
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Step 4: Arranging for Disposal

» Contact your Institution's Environmental Health and Safety (EHS) Office: Your institution's
EHS department is responsible for the collection and disposal of hazardous chemical waste.
Familiarize yourself with their specific procedures and schedules for waste pickup.

e Request a Waste Pickup: Once the container is full or is no longer being used, submit a
request for waste pickup through your institution's designated system. This may be an online
portal or a paper form.

o Prepare for Pickup: Ensure the waste container is properly labeled and sealed. Transport the
waste to the designated pickup location within your building, following any institutional
guidelines for transporting hazardous materials.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of Succinic Acid-13C2 waste.
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Quantitative Data Summary

The following table summarizes key toxicological and physical data for succinic acid. This
information underscores the importance of proper handling to avoid exposure.

Data Point Value Reference

Acute Oral Toxicity (LD50, Rat) > 2,260 mg/kg Safety Data Sheet

. o Category 1 (Causes serious
Serious Eye Damage/Irritation Safety Data Sheet
eye damage)

pH 2.7 (10 g/L aqueous solution) Safety Data Sheet

By following these procedures, you can ensure the safe and compliant disposal of Succinic
Acid-13C2, protecting yourself, your colleagues, and the environment. Always consult your
institution's specific guidelines and the material's Safety Data Sheet for the most
comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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